21-Fluoroprednisone 21-Fluoroprednisone
Brand Name: Vulcanchem
CAS No.: 110558-69-5
VCID: VC20842691
InChI: InChI=1S/C21H25FO4/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h5,7,9,14-15,18,26H,3-4,6,8,10-11H2,1-2H3/t14-,15-,18+,19-,20-,21-/m0/s1/i22-1
SMILES: CC12CC(=O)C3C(C1CCC2(C(=O)CF)O)CCC4=CC(=O)C=CC34C
Molecular Formula: C21H25FO4
Molecular Weight: 359.4 g/mol

21-Fluoroprednisone

CAS No.: 110558-69-5

Cat. No.: VC20842691

Molecular Formula: C21H25FO4

Molecular Weight: 359.4 g/mol

* For research use only. Not for human or veterinary use.

21-Fluoroprednisone - 110558-69-5

Specification

CAS No. 110558-69-5
Molecular Formula C21H25FO4
Molecular Weight 359.4 g/mol
IUPAC Name (8S,9S,10R,13S,14S,17R)-17-(2-(18F)fluoranylacetyl)-17-hydroxy-10,13-dimethyl-6,7,8,9,12,14,15,16-octahydrocyclopenta[a]phenanthrene-3,11-dione
Standard InChI InChI=1S/C21H25FO4/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h5,7,9,14-15,18,26H,3-4,6,8,10-11H2,1-2H3/t14-,15-,18+,19-,20-,21-/m0/s1/i22-1
Standard InChI Key QQWLPAPHNPKYGT-JHZVGIEFSA-N
Isomeric SMILES C[C@]12CC(=O)[C@H]3[C@H]([C@@H]1CC[C@@]2(C(=O)C[18F])O)CCC4=CC(=O)C=C[C@]34C
SMILES CC12CC(=O)C3C(C1CCC2(C(=O)CF)O)CCC4=CC(=O)C=CC34C
Canonical SMILES CC12CC(=O)C3C(C1CCC2(C(=O)CF)O)CCC4=CC(=O)C=CC34C

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